Cas no 1153189-07-1 (N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide
• CAS No: 1153189-07-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4561093
• Update Time: 2025-10-30

N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, N-(2-hydroxyethyl)-
• SB62235

• Inchi： 1S/C7H10N2O2/c10-5-4-9-7(11)6-2-1-3-8-6/h1-3,8,10H,4-5H2,(H,9,11)
• InChI Key： YSRVHTCGXNNLFD-UHFFFAOYSA-N
• SMILES： OCCNC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 65.099

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 487.6±25.0 °C at 760 mmHg
• Flash Point: 248.7±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide

N-(2-Hydroxyethyl)-1H-Pyrrole-2-Carboxamide: A Comprehensive Overview

N-(2-Hydroxyethyl)-1H-pyrrole-2-carboxamide, also known by its CAS number 1153189-07-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the broader class of pyrrole derivatives, which have been extensively studied for their unique electronic properties and potential applications in various industries. The structure of N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide consists of a pyrrole ring substituted with a hydroxyethyl group and a carboxamide functional group, making it a versatile molecule with diverse chemical reactivity.

Recent studies have highlighted the importance of pyrrole-based compounds in the development of advanced materials, particularly in the realm of organic electronics. The hydroxyethyl group attached to the pyrrole ring introduces hydrophilic properties, which can enhance solubility and compatibility with polar solvents. This feature is particularly advantageous in applications such as drug delivery systems and bio-inspired materials. The carboxamide group, on the other hand, contributes to hydrogen bonding capabilities, further enhancing the molecule's ability to interact with biological systems.

One of the most promising applications of N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide lies in its potential use as a building block for bioconjugate chemistry. Researchers have demonstrated that this compound can serve as a linker in the synthesis of peptide-based drugs, enabling precise control over molecular interactions. Additionally, its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures.

In terms of synthesis, several methods have been reported for the preparation of N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide. One common approach involves the reaction of pyrrole-2-carboxylic acid with an appropriate amine derivative under acidic or basic conditions. This method is straightforward and can be scaled up for industrial production. Recent advancements in catalytic techniques have further improved the efficiency and selectivity of these reactions, paving the way for large-scale manufacturing.

The spectroscopic properties of N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide have also been extensively investigated. UV-vis spectroscopy has revealed strong absorption bands in the visible region, which are attributed to π→π* transitions within the pyrrole ring. These properties make the compound a potential candidate for use in light-responsive materials and sensors. Furthermore, NMR studies have provided insights into the conformational flexibility of the molecule, which is crucial for understanding its behavior in different environments.

Beyond its chemical properties, N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide has shown remarkable biocompatibility, making it suitable for biomedical applications. For instance, it has been explored as a component in biodegradable polymers used for tissue engineering scaffolds. Its ability to undergo controlled degradation under physiological conditions ensures minimal toxicity and enhances biocompatibility.

In conclusion, N-(2-hydroxyethyl)-1H-pyrrole-2-carboxamide (CAS No. 1153189-07-1) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure endows it with versatile chemical properties that make it an invaluable tool in modern material science and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing technological innovations.